Cas no 500372-11-2 (Ethyl 3-hydroxy-2-oxo-1h-pyridine-4-carboxylate)

• Product Name: Ethyl 3-hydroxy-2-oxo-1h-pyridine-4-carboxylate
• CAS No: 500372-11-2
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 1545083
• PubChem ID: 54697099
• Update Time: 2025-06-09

Ethyl 3-hydroxy-2-oxo-1h-pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-2-oxo-1h-pyridine-4-carboxylate
• 3-hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylic acid ethyl ester
• 1,2-DIHYDRO-3-HYDROXY-2-OXO-4-PYRIDINECARBOXYLIC ACID ETHYL ESTER
• ethyl 3-hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylate
• VT1103
• 3-hydroxy-2(1H)-pyridinone-4-carboxylic acid ethyl ester
• SureCN754622
• ethyl 1,2-dihydro-3-hydroxy-2-oxopyridine-4-carboxylate
• SMGWTFKTEJPFCA-UHFFFAOYSA-N
• Ethyl 2,3-dihydroxyisonicotinate
• 3-hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylate ethyl ester
• SB54557
• SCHEMBL754622
• 500372-11-2
• DTXSID20715982
• ethyl3-hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylate
• CS-0453100
• MFCD03452737
• DA-34699

• MDL： MFCD03452737
• Inchi： 1S/C8H9NO4/c1-2-13-8(12)5-3-4-9-7(11)6(5)10/h3-4,10H,2H2,1H3,(H,9,11)
• InChI Key： SMGWTFKTEJPFCA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CNC(C=1O)=O)=O

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 375.6±42.0 °C at 760 mmHg
• Flash Point: 180.9±27.9 °C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Ethyl 3-hydroxy-2-oxo-1h-pyridine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 3-hydroxy-2-oxo-1h-pyridine-4-carboxylate

Ethyl 3-hydroxy-2-oxo-1H-pyridine-4-carboxylate (CAS No. 500372-11-2)

Ethyl 3-hydroxy-2-oxo-1H-pyridine-4-carboxylate (CAS No. 500372-11-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 3-hydroxy-2-pyridone-4-carboxylate, is a derivative of pyridone, a heterocyclic compound with a wide range of biological activities. The unique structure of ethyl 3-hydroxy-2-pyridone-4-carboxylate makes it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of ethyl 3-hydroxy-2-pyridone-4-carboxylate consists of a pyridone ring with a hydroxyl group at the 3-position and an ester group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The hydroxyl group can participate in hydrogen bonding, which is crucial for interactions with biological targets, while the ester group can be hydrolyzed to form the corresponding carboxylic acid, which may have different pharmacological properties.

Recent studies have highlighted the potential of ethyl 3-hydroxy-2-pyridone-4-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of ethyl 3-hydroxy-2-pyridone-4-carboxylate exhibit potent anti-inflammatory and analgesic activities. These findings suggest that ethyl 3-hydroxy-2-pyridone-4-carboxylate and its derivatives could be valuable in the development of new drugs for conditions such as arthritis and chronic pain.

In addition to its anti-inflammatory properties, ethyl 3-hydroxy-2-pyridone-4-carboxylate has been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal reported that certain derivatives of ethyl 3-hydroxy-2-pyridone-4-carboxylate demonstrated significant activity against several viral strains, including influenza and herpes simplex viruses. This research opens up new possibilities for the use of ethyl 3-hydroxy-2-pyridone-4-carboxylate in antiviral drug development.

The synthetic route to ethyl 3-hydroxy-2-pyridone-4-carboxylate is well-documented in the literature. One common method involves the cyclization of an appropriate precursor, such as an ethyl ester derivative, under specific reaction conditions. The choice of solvent and catalyst can significantly influence the yield and purity of the final product. Researchers often optimize these parameters to achieve high yields and minimize by-products.

The physicochemical properties of ethyl 3-hydroxy-2-pyridone-4-carboxylate are also important for its application in drug development. The compound is typically a white crystalline solid with a melting point ranging from 150 to 155°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

In preclinical studies, ethyl 3-hydroxy-2-pyridone-4-carboxylate has shown promising results in animal models of inflammation and pain. For example, oral administration of ethyl 3-hydroxy-2-pyridone-4-carboxylate to rats with carrageenan-induced paw edema resulted in significant reduction in inflammation compared to control groups. Similarly, intraperitoneal injection of ethyl 3-hydroxy-2-pyridone-4-carboxylate in mice with acetic acid-induced writhing reduced pain responses, indicating its analgesic potential.

The safety profile of ethyl 3-hydroxy-2-pyridone-4-carboxylate is another critical aspect that has been evaluated in preclinical studies. Toxicity studies conducted on rodents have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support further clinical evaluation of ethyl 3-hydroxy-2-pyridone-4-carboxylate as a potential therapeutic agent.

In conclusion, ethyl 3-hydroxy-2-pyridone-4-carboxylate (CAS No. 500372-11-2) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutic agents targeting inflammation, pain, and viral infections. Ongoing research continues to explore its full potential and optimize its use in clinical settings.